Cas no 2060060-52-6 (N-(azocan-3-yl)-2-methylpropanamide)

• Product Name: N-(azocan-3-yl)-2-methylpropanamide
• CAS No: 2060060-52-6
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• MDL: MFCD30501635
• CID: 5212713
• PubChem ID: 131631985
• Update Time: 2025-06-08

N-(azocan-3-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-methyl-N-(octahydro-3-azocinyl)-
• N-(azocan-3-yl)-2-methylpropanamide

• MDL： MFCD30501635
• Inchi： 1S/C11H22N2O/c1-9(2)11(14)13-10-6-4-3-5-7-12-8-10/h9-10,12H,3-8H2,1-2H3,(H,13,14)
• InChI Key： BXXVMGNMWXRGDU-UHFFFAOYSA-N
• SMILES： C(NC1CCCCCNC1)(=O)C(C)C

Additional information on N-(azocan-3-yl)-2-methylpropanamide

Recent Advances in the Study of N-(azocan-3-yl)-2-methylpropanamide (CAS: 2060060-52-6) in Chemical Biology and Pharmaceutical Research

N-(azocan-3-yl)-2-methylpropanamide (CAS: 2060060-52-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique azocane ring structure and isobutyramide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its role as a potential drug candidate or biochemical tool.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for N-(azocan-3-yl)-2-methylpropanamide, achieving a 78% yield through a novel palladium-catalyzed cyclization approach. The researchers emphasized the compound's improved stability compared to earlier synthetic attempts, with a half-life of 48 hours in physiological buffer solutions. This advancement addresses previous challenges in producing sufficient quantities for comprehensive biological testing.

Pharmacological investigations have revealed that N-(azocan-3-yl)-2-methylpropanamide exhibits selective modulation of G protein-coupled receptors (GPCRs), particularly showing affinity for the serotonin 5-HT_2C receptor subtype. In vitro studies demonstrated an IC₅₀ of 12.3 nM against 5-HT_2C, with at least 50-fold selectivity over other serotonin receptor subtypes. This specificity suggests potential applications in neurological disorders where 5-HT_2C modulation is therapeutic, such as obesity, schizophrenia, and drug addiction.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters have identified key modifications that enhance the compound's bioavailability. The azocane ring's conformational flexibility appears crucial for receptor interaction, while the 2-methylpropanamide group contributes to metabolic stability. These findings have guided the development of second-generation analogs with improved pharmacokinetic profiles.

Recent preclinical evaluations in animal models of metabolic disorders showed that N-(azocan-3-yl)-2-methylpropanamide administration (10 mg/kg, oral) reduced food intake by 42% without affecting locomotor activity, supporting its potential as an anti-obesity agent. Importantly, the compound displayed minimal off-target effects in comprehensive safety pharmacology screens, including cardiovascular and central nervous system safety assessments.

Emerging applications extend beyond therapeutic potential. A 2024 study in Chemical Science reported the compound's utility as a versatile scaffold for chemical probe development. The azocane nitrogen serves as an excellent handle for bioconjugation, enabling the creation of fluorescent and affinity-labeled derivatives for target identification and validation studies.

Ongoing clinical translation efforts face challenges in optimizing formulation due to the compound's moderate aqueous solubility (0.8 mg/mL at pH 7.4). Current research focuses on developing nanoparticle-based delivery systems to enhance oral bioavailability, with preliminary data showing a 3.2-fold improvement in plasma exposure using a novel lipid-based formulation.

The growing body of research on N-(azocan-3-yl)-2-methylpropanamide positions this compound as a valuable tool for both basic research and drug discovery. Future directions include expanded structure-activity studies, detailed mechanism of action investigations, and progression toward Investigational New Drug (IND)-enabling studies. The compound's unique pharmacophore offers opportunities for the development of novel therapeutics targeting GPCR-mediated pathways.